Cas no 1286698-95-0 (4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide)

• Product Name: 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide
• CAS No: 1286698-95-0
• MF: C₁₆H₁₇FN₄O₂S
• MW: 348.395185232162
• CID: 6316066
• PubChem ID: 52905814
• Update Time: 2025-05-24

4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[(4-fluorophenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide
• F3407-4467
• 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide
• 1286698-95-0
• AKOS024486328

• Inchi： 1S/C16H17FN4O2S/c17-11-5-3-10(4-6-11)9-19-15(22)14-12(18)13(20-24-14)16(23)21-7-1-2-8-21/h3-6H,1-2,7-9,18H2,(H,19,22)
• InChI Key： PLYLUMNXPSKXFK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=CC(=CC=2)F)=O)=C(C(C(N2CCCC2)=O)=N1)N

Computed Properties

• Exact Mass: 348.10562513g/mol
• Monoisotopic Mass: 348.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide

4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide (CAS No. 1286698-95-0): A Comprehensive Overview

4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide (CAS No. 1286698-95-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isothiazole and pyrrolidine, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide is characterized by the presence of an isothiazole ring, a pyrrolidine moiety, and a fluorinated benzyl group. These structural elements contribute to its pharmacological properties, including its potential as an inhibitor of specific enzymes and receptors. The amino group and the carboxamide functionality further enhance its biological activity and solubility, making it a versatile molecule for drug development.

Recent studies have highlighted the potential of 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively modulate the activity of certain enzymes involved in the pathogenesis of these conditions, thereby offering a potential therapeutic benefit.

In addition to its neuroprotective properties, 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide have been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which allows for once-daily dosing regimens. Its high bioavailability and low toxicity profile further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide in various disease states. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide involves several steps, including the formation of the isothiazole ring, the introduction of the pyrrolidine moiety, and the attachment of the fluorinated benzyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial purposes.

In conclusion, 4-amino-N-(4-fluorobenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide (CAS No. 1286698-95-0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for improving patient outcomes in various disease conditions.